Cas no 898788-58-4 (3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone)

3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone structure

898788-58-4 structure

Product Name:3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone

CAS No:898788-58-4

MF:C₁₉H₂₁BrN₂O

MW:373.286844015121

MDL:MFCD03842304

CID:869079

PubChem ID:24725025

Update Time:2025-04-19

3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

- (3-bromophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
- 3-BROMO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
- 898788-58-4
- MFCD03842304
- AKOS016020419
- (3-Bromophenyl){3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
- 3-bromo-3'-(4-methylpiperazinomethyl)benzophenone
- DTXSID50643421
- 3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone
- MDL： MFCD03842304
- Inchi： 1S/C19H21BrN2O/c1-21-8-10-22(11-9-21)14-15-4-2-5-16(12-15)19(23)17-6-3-7-18(20)13-17/h2-7,12-13H,8-11,14H2,1H3
- InChI Key： ZYLPOBVUYARNLN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCN(C)CC1)=O

Computed Properties

Exact Mass: 372.08400
Monoisotopic Mass: 372.08373g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 23.6Å²

Experimental Properties

PSA: 23.55000
LogP: 3.30330

3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	205012-1g	3-bromo-3'-(4-methylpiperazinomethyl) benzophenone	898788-58-4	97%	1g	￡540.00	2022-03-01
Fluorochem	205012-2g	3-bromo-3'-(4-methylpiperazinomethyl) benzophenone	898788-58-4	97%	2g	￡1013.00	2022-03-01
Fluorochem	205012-5g	3-bromo-3'-(4-methylpiperazinomethyl) benzophenone	898788-58-4	97%	5g	￡2025.00	2022-03-01
TRC	B096420-250mg	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone	898788-58-4		250mg	$ 440.00	2022-06-07
TRC	B096420-500mg	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone	898788-58-4		500mg	$ 735.00	2022-06-07
abcr	AB365037-1 g	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone, 97%; .	898788-58-4	97%	1g	€932.90	2023-04-26
abcr	AB365037-1g	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone, 97%; .	898788-58-4	97%	1g	€932.10	2025-04-15
abcr	AB365037-2g	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone, 97%; .	898788-58-4	97%	2g	€1674.30	2025-04-15
abcr	AB365037-2 g	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone, 97%; .	898788-58-4	97%	2g	€1677.00	2023-04-26
Crysdot LLC	CD11022918-1g	3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone	898788-58-4	95+%	1g	$433	2024-07-19

3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone Suppliers

Amadis Chemical Company Limited

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(CAS:898788-58-4)3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone

Order Number:A1190642

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:13

Price ($):423.0

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